A Technical Guide to the Thermophysical Properties of Pentafluoroethane (R-125) for Modeling Applications
A Technical Guide to the Thermophysical Properties of Pentafluoroethane (R-125) for Modeling Applications
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the essential thermophysical properties of pentafluoroethane (R-125) for use in computational modeling and simulation. The data presented herein is critical for accurately modeling systems where pentafluoroethane is used, such as in specialized laboratory equipment or as a non-reactive medium in certain processes. This document summarizes key quantitative data in structured tables, outlines the experimental methodologies used for their determination, and provides a logical workflow for the application of this data.
Core Thermophysical Properties of Pentafluoroethane (R-125)
Pentafluoroethane (C₂HF₅) is a hydrofluorocarbon (HFC) known for its chemical stability.[1] Its thermophysical properties have been extensively studied and are well-characterized, making it a suitable candidate for high-precision modeling applications. An 18-coefficient modified Benedict-Webb-Rubin (BWR) equation of state has been developed and selected as an international standard, providing a robust model for its thermodynamic properties over a wide range of conditions.[2] This equation is valid for temperatures from the triple point (172.52 K) to 475 K and pressures up to 68 MPa.
General and Critical Properties
Fundamental physical and critical-point properties of pentafluoroethane are essential for defining the state of the fluid in any model.
| Property | Value | Units |
| Molar Mass | 120.021 | g/mol |
| Triple Point Temperature | 172.52 | K |
| Triple Point Pressure | 2.914 | kPa |
| Normal Boiling Point | 224.7 | K |
| Critical Temperature | 339.18 | K |
| Critical Pressure | 3618.3 | kPa |
| Critical Density | 573.39 | kg/m ³ |
| Acentric Factor | 0.3052 | - |
Data sourced from CoolProp and NIST Standard Reference Database.[3]
Thermodynamic Properties
Thermodynamic properties are crucial for modeling energy transfer and phase behavior. The following table presents key thermodynamic data for saturated pentafluoroethane at a reference temperature of 298.15 K (25 °C).
| Property | Value | Units |
| Vapor Pressure | 1414.05 | kPa |
| Liquid Density (Saturated) | 1219.4 | kg/m ³ |
| Vapor Density (Saturated) | 82.889 | kg/m ³ |
| Enthalpy of Vaporization | 123.69 | kJ/kg |
| Liquid Heat Capacity (Cp) | 1.458 | kJ/(kg·K) |
| Vapor Heat Capacity (Cp) | 1.129 | kJ/(kg·K) |
| Liquid Thermal Conductivity | 0.066 | W/(m·K) |
| Vapor Thermal Conductivity | 0.016 | W/(m·K) |
| Liquid Viscosity | 1.34E-04 | Pa·s |
| Vapor Viscosity | 1.27E-05 | Pa·s |
| Surface Tension | 0.006 | N/m |
Data compiled from various sources including NIST and Cheméo.[3][4][5]
Environmental and Safety Properties
For handling and environmental considerations in modeling, the following properties are relevant.
| Property | Value |
| Global Warming Potential (100-year) | 3500 |
| Ozone Depletion Potential | 0 |
| Flammability | Non-flammable gas |
| Auto-ignition Temperature | Not applicable |
Data sourced from various safety and environmental assessments.[1][6][7][8]
Experimental Protocols for Property Determination
The accuracy of any model is fundamentally dependent on the quality of the underlying experimental data. The following sections describe the methodologies used to measure the key thermophysical properties of pentafluoroethane.
Pressure-Volume-Temperature (PVT) Properties
PVT data defines the equation of state of a substance. For pentafluoroethane, this has been determined with high precision using methods such as the Burnett apparatus and constant-volume apparatus.[9][10]
Methodology: Burnett Apparatus
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Apparatus: The setup consists of two thermostatted chambers of known volumes, V₁ and V₂, connected by a valve. A high-precision pressure transducer is connected to V₁.
-
Procedure:
-
The first chamber (V₁) is filled with the sample gas (pentafluoroethane) to a known pressure, P₀.
-
The valve connecting the two chambers is opened, allowing the gas to expand into the second, evacuated chamber (V₂).
-
After thermal equilibrium is reached, the new pressure, P₁, is measured.
-
The second chamber is then evacuated, and the expansion process is repeated from V₁ into V₂.
-
-
Data Analysis: The ratio of successive pressures is used to determine the compressibility factor and virial coefficients without requiring direct volume measurements. The expanded uncertainties for these measurements are typically around ±0.8 kPa for pressure and ±8 mK for temperature.[10]
Thermal Conductivity
The transient hot-wire method is a standard and accurate technique for measuring the thermal conductivity of fluids, including refrigerants like R-125.[2][4][6][9][11]
Methodology: Transient Hot-Wire Method
-
Apparatus: A thin platinum or tantalum wire is submerged in the liquid or gaseous pentafluoroethane sample. This wire acts as both a heating element and a resistance thermometer.[2]
-
Procedure:
-
A step voltage is applied to the wire, causing it to heat up.
-
The temperature rise of the wire is recorded over a short period (typically ~1 second) by measuring its change in electrical resistance.[6]
-
The short measurement time minimizes the effects of convection, ensuring that heat transfer is dominated by conduction.[2]
-
-
Data Analysis: The thermal conductivity is calculated from the slope of the temperature rise versus the logarithm of time. The method is absolute and does not require calibration.[6]
Viscosity
The viscosity of pentafluoroethane has been determined using vibrating-wire viscometers, which are well-suited for fluids over a wide range of temperatures and pressures.[3]
Methodology: Vibrating-Wire Viscometer
-
Apparatus: A taut wire (often tungsten) is suspended in a chamber filled with the pentafluoroethane sample. An external magnetic field is applied, and the wire is subjected to an electrical current to induce transverse oscillations.[12]
-
Procedure:
-
The wire is made to resonate at its natural frequency.
-
The excitation is then stopped, and the decay of the oscillations due to the fluid's viscous damping is measured.[12]
-
-
Data Analysis: The viscosity of the fluid is determined from the measured decay time and the resonant frequency of the wire, along with the known density of the fluid. The uncertainty of these measurements is typically within ±2.0%.[13]
Heat Capacity
Calorimetry is the primary method for measuring the heat capacity of fluids. For liquids like pentafluoroethane, this is often done at constant pressure (Cp).
Methodology: Adiabatic Calorimetry
-
Apparatus: A sample of liquid pentafluoroethane is placed in a thermally insulated vessel (calorimeter). An electric heater is immersed in the liquid, and a precision thermometer records the temperature.[3][7]
-
Procedure:
-
The sample is brought to a stable initial temperature.
-
A known quantity of electrical energy is supplied to the heater, causing the temperature of the liquid to rise.
-
The temperature change is carefully measured once the system reaches thermal equilibrium.
-
-
Data Analysis: The specific heat capacity is calculated by dividing the supplied heat by the mass of the sample and the measured temperature change, after accounting for the heat capacity of the calorimeter itself.[3]
Visualization of Data Application Workflow
For effective modeling, the thermophysical property data must be integrated into a logical workflow. The following diagram illustrates the process from data acquisition to model application and validation.
References
- 1. Measuring the heat capacity of liquids at high temperatures – applications to molten salts – C-Therm Technologies Ltd. [ctherm.com]
- 2. Transient hot wire method - Wikipedia [en.wikipedia.org]
- 3. Calorimeter to determine the specific heat capacities of liquids | tec-science [tec-science.com]
- 4. Transient-Hot-Wire method method for determining thermal conductivity (THW) | tec-science [tec-science.com]
- 5. books.rsc.org [books.rsc.org]
- 6. thermtest.com [thermtest.com]
- 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
- 8. mdpi.com [mdpi.com]
- 9. pubs.aip.org [pubs.aip.org]
- 10. PVT Properties and Correlations - Production Technology [production-technology.org]
- 11. Transient Hot-Wire (THW-L2) – Jet Materials [jetmaterials.com]
- 12. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
- 13. researchgate.net [researchgate.net]
